Cas no 101860-70-2 (Isoquinoline, 4-chloro-3-nitro-)

• Product Name: Isoquinoline, 4-chloro-3-nitro-
• CAS No: 101860-70-2
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 3557414
• Update Time: 2025-04-22

Isoquinoline, 4-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-chloro-3-nitro-

• Inchi： 1S/C9H5ClN2O2/c10-8-7-4-2-1-3-6(7)5-11-9(8)12(13)14/h1-5H
• InChI Key： NMPAUKVZYLBILP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Cl)=C([N+]([O-])=O)N=1

Computed Properties

• Exact Mass: 208.003955g/mol
• Monoisotopic Mass: 208.003955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.6g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7Ų